4,7-bis(chlorosulfophenyl)-1,10-phenanthroline-2,9-dicarboxylic acid
4,7-bis(chlorosulfophenyl)-1,10-phenanthroline-2,9-dicarboxylic acid
Brand Name:
Vulcanchem
CAS No.:
112076-76-3
VCID:
VC0044243
InChI:
InChI=1S/C26H14Cl2N2O10S2/c27-17-5-1-3-13(23(17)41(35,36)37)15-9-19(25(31)32)29-21-11(15)7-8-12-16(10-20(26(33)34)30-22(12)21)14-4-2-6-18(28)24(14)42(38,39)40/h1-10H,(H,31,32)(H,33,34)(H,35,36,37)(H,38,39,40)
SMILES:
C1=CC(=C(C(=C1)Cl)S(=O)(=O)O)C2=CC(=NC3=C2C=CC4=C3N=C(C=C4C5=C(C(=CC=C5)Cl)S(=O)(=O)O)C(=O)O)C(=O)O
Molecular Formula:
C26H14Cl2N2O10S2
Molecular Weight:
649.4 g/mol
4,7-bis(chlorosulfophenyl)-1,10-phenanthroline-2,9-dicarboxylic acid
CAS No.: 112076-76-3
Main Products
VCID: VC0044243
Molecular Formula: C26H14Cl2N2O10S2
Molecular Weight: 649.4 g/mol
| CAS No. | 112076-76-3 |
|---|---|
| Product Name | 4,7-bis(chlorosulfophenyl)-1,10-phenanthroline-2,9-dicarboxylic acid |
| Molecular Formula | C26H14Cl2N2O10S2 |
| Molecular Weight | 649.4 g/mol |
| IUPAC Name | 4,7-bis(3-chloro-2-sulfophenyl)-1,10-phenanthroline-2,9-dicarboxylic acid |
| Standard InChI | InChI=1S/C26H14Cl2N2O10S2/c27-17-5-1-3-13(23(17)41(35,36)37)15-9-19(25(31)32)29-21-11(15)7-8-12-16(10-20(26(33)34)30-22(12)21)14-4-2-6-18(28)24(14)42(38,39)40/h1-10H,(H,31,32)(H,33,34)(H,35,36,37)(H,38,39,40) |
| Standard InChIKey | VEJHUGGPLQWGPR-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)Cl)S(=O)(=O)O)C2=CC(=NC3=C2C=CC4=C3N=C(C=C4C5=C(C(=CC=C5)Cl)S(=O)(=O)O)C(=O)O)C(=O)O |
| Canonical SMILES | C1=CC(=C(C(=C1)Cl)S(=O)(=O)O)C2=CC(=NC3=C2C=CC4=C3N=C(C=C4C5=C(C(=CC=C5)Cl)S(=O)(=O)O)C(=O)O)C(=O)O |
| Synonyms | 4,7-bis(chlorosulfophenyl)-1,10-phenanthroline-2,9-dicarboxylic acid BCPDA |
| PubChem Compound | 130699 |
| Last Modified | Nov 11 2021 |
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